
Friedel-Crafts acylation for 6-Methyl-1-tetralone
synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Methyl-1-tetralone

Cat. No.: B1582765 Get Quote

Part 1: Intermolecular Friedel-Crafts Acylation of
Toluene
The initial step involves the acylation of toluene with succinic anhydride. This electrophilic

aromatic substitution reaction is catalyzed by a strong Lewis acid, typically anhydrous

aluminum chloride (AlCl₃), to produce β-(p-toluoyl)propionic acid.[2] The methyl group of

toluene is an activating, ortho, para-director; however, due to steric hindrance, the acylation

occurs predominantly at the para position.

Reaction Mechanism
The reaction proceeds through the generation of a highly electrophilic acylium ion. The Lewis

acid catalyst (AlCl₃) coordinates with one of the carbonyl oxygens of succinic anhydride, which

then opens to form a complex. This complex rearranges to generate a resonance-stabilized

acylium ion, which is the key electrophile. The electron-rich aromatic ring of toluene then

attacks the acylium ion, forming a new carbon-carbon bond and a resonance-stabilized

carbocation intermediate (sigma complex).[3] Aromaticity is restored by the loss of a proton,

yielding the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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